Cas no 898774-20-4 (2-Cyano-2'-pyrrolidinomethyl benzophenone)

• Product Name: 2-Cyano-2'-pyrrolidinomethyl benzophenone
• CAS No: 898774-20-4
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• MDL: MFCD03842523
• CID: 879264
• PubChem ID: 24725240
• Update Time: 2025-10-21

2-Cyano-2'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
• 2-CYANO-2'-PYRROLIDINOMETHYL BENZOPHENONE
• 2-CYANO-2'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 2-cyano-2'-pyrrolidinomethylbenzophenone
• 898774-20-4
• DTXSID80643636
• 2-{2-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
• AKOS016020767
• MFCD03842523
• 2-Cyano-2'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842523
• Inchi： 1S/C19H18N2O/c20-13-15-7-1-3-9-17(15)19(22)18-10-4-2-8-16(18)14-21-11-5-6-12-21/h1-4,7-10H,5-6,11-12,14H2
• InChI Key： IJBBLFJXOWXCGO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1=CC=CC=C1CN1CCCC1

Computed Properties

• Exact Mass: 290.14200
• Monoisotopic Mass: 290.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.32298

Additional information on 2-Cyano-2'-pyrrolidinomethyl benzophenone

Professional Introduction to 2-Cyano-2'-pyrrolidinomethyl benzophenone (CAS No. 898774-20-4)

2-Cyano-2'-pyrrolidinomethyl benzophenone (CAS No. 898774-20-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, exhibits a range of potential applications that are currently being explored in both academic research and industrial development. The molecular structure of this compound incorporates a benzophenone core, which is a well-known scaffold in medicinal chemistry, combined with a cyano group and a pyrrolidinomethyl substituent. Such structural motifs often contribute to the compound's reactivity and biological activity, making it a valuable candidate for further investigation.

The benzophenone moiety is particularly noteworthy due to its extensive utility in the synthesis of various pharmacologically active agents. Its ability to participate in hydrogen bonding and its photochemical properties make it an attractive component in the development of photoactive materials and drugs that require specific interactions with biological targets. In recent years, there has been a surge in research focused on leveraging the photophysical properties of benzophenone derivatives for therapeutic applications, including photodynamic therapy and light-induced drug release systems.

The cyano group appended to the benzophenone ring introduces a polar character to the molecule, which can influence its solubility and interaction with biological systems. This feature is particularly relevant in drug design, where optimizing solubility is crucial for achieving effective pharmacokinetics. Additionally, the cyano group can serve as a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The pyrrolidinomethyl substituent adds another layer of complexity to the molecule, introducing a nitrogen-containing heterocycle that is known for its presence in many biologically active compounds. Pyrrolidine derivatives are frequently encountered in pharmaceuticals due to their ability to mimic natural amino acid structures and interact with biological receptors. The incorporation of this moiety into 2-cyano-2'-pyrrolidinomethyl benzophenone suggests potential applications in the development of drugs targeting neurological disorders, where pyrrolidine-based scaffolds have shown promise.

In the realm of materials science, 2-cyano-2'-pyrrolidinomethyl benzophenone has been investigated for its potential use in organic electronics. The combination of electron-withdrawing cyano and nitrogen-containing groups can enhance the molecule's electronic properties, making it suitable for applications such as organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated the efficacy of benzophenone derivatives in improving charge transport properties in organic devices, which could lead to more efficient and sustainable electronic technologies.

The compound's unique structural features also make it an interesting candidate for catalytic applications. The presence of both electron-donating and electron-withdrawing groups can facilitate participation in various chemical reactions, including cross-coupling reactions that are pivotal in modern synthetic chemistry. Researchers have been exploring ways to utilize such compounds as ligands or catalysts to enhance reaction efficiency and selectivity.

From a synthetic chemistry perspective, 2-cyano-2'-pyrrolidinomethyl benzophenone presents an intriguing challenge due to its complex structure. The synthesis of this compound requires careful consideration of reaction conditions and purification techniques to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, which is essential for both academic research and industrial-scale production.

The biological activity of 2-cyano-2'-pyrrolidinomethyl benzophenone has been a subject of intense investigation. Preliminary studies suggest that the compound may exhibit interactions with certain biological targets, although further research is needed to fully elucidate its mechanism of action. Such investigations are crucial for understanding the potential therapeutic applications of this molecule and for guiding future drug development efforts.

In conclusion, 2-cyano-2'-pyrrolidinomethyl benzophenone (CAS No. 898774-20-4) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features make it an attractive candidate for further exploration in pharmaceuticals, organic electronics, and catalysis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.